Nickel iodide
Overview
Description
Synthesis Analysis
Nickel iodide is synthesized through various chemical methods, including chemical precipitation, electrochemical methods, sol-gel synthesis, hydrothermal and solvothermal synthesis, and microwave-assisted synthesis. These methods allow for the controlled production of nickel iodide with desired physical and chemical characteristics for specific applications (Hall et al., 2015).
Molecular Structure Analysis
The molecular structure of nickel iodide complexes can vary significantly, including low-spin nickel(II) dithiolato complexes and hetero-octanuclear clusters that resemble the active sites of nickel-containing enzymes. Such structural diversity underscores the compound's versatility in chemical reactions and potential applications (Angamuthu et al., 2009).
Chemical Reactions and Properties
Nickel iodide participates in a wide range of chemical reactions, including alkyl- or arylthiolation of aryl iodide, demonstrating the compound's ability to catalyze the formation of various aryl sulfides. These reactions highlight the catalytic capabilities of nickel iodide in organic synthesis (Taniguchi, 2004).
Physical Properties Analysis
The physical properties of nickel iodide, such as magnetic, vibrational, optical, electrical, and mechanical properties, are of great interest for applications in materials science, particularly in the development of conductive materials and batteries. The various synthesis methods significantly influence these physical properties, allowing for tailored functionalities in engineering applications (Hall et al., 2015).
Chemical Properties Analysis
Nickel iodide's chemical properties, such as its reactivity with other compounds and participation in catalytic processes, are crucial for its application in chemical synthesis. For instance, its role in the carboiodination of alkynes with aryl iodides demonstrates its potential in synthesizing highly substituted and functionalized alkenyl iodides, showcasing the utility of nickel iodide in facilitating complex chemical transformations (Takahashi et al., 2018).
Scientific Research Applications
Nickel Oxide Nanoparticles and Their Toxic Effects : Studies have investigated the toxic potential of nickel oxide (NiO) nanoparticles on kidney epithelial cells and neuronal (SH‐SY5Y) cells, revealing their ability to induce DNA damage, oxidative damage, and apoptosis (Abudayyak, Guzel, & Özhan, 2017; Abudayyak, Guzel, & Özhan, 2017).
Nickel Nitride in Solar Cells : Nickel nitride electrodes prepared by reactive sputtering of nickel have been used in dye- or quantum dot-sensitized solar cells, offering chemical stability and electrocatalytic activity (Kang et al., 2015).
Colorimetric Detection of Nickel Ions : A study describes the development of a novel probe based on triangular silver nanoprisms for rapid colorimetric detection of Ni2+ ions, suggesting applications in environmental monitoring (Chen et al., 2016).
Nickel Oxide for Radiation Sensing : Nickel oxide thick films have been investigated for γ-radiation dosimetry, showing an increase in current with radiation dose, which is dependent on material composition (Arshak, Korostynska, & Fahim, 2003).
Electrochemical Properties of Nickel Compounds : Research on the electrode behavior of nickel(II) in aqueous solutions of iodides at mercury electrodes provides insights into the electrochemical properties of nickel in the presence of iodides (Kutner & Galus, 1974).
Nickel in Catalysis and Organic Reactions : The in situ-generated nickel(0) species, from nickel(II) salt and zinc powder, has been used as a catalyst for displacement and coupling reactions in organic synthesis (Takagi, Hayama, & Inokawa, 1980).
Nickel Oxide in Electronic Applications : Nickel oxide's electronic properties, including its use in optoelectronics and as a hole transport/injection layer for photovoltaics and LEDs, have been a focus of research due to its antiferromagnetic nature and semiconductor behavior in nonstoichiometric forms (Napari et al., 2020).
Chromism of Nickel(II) Iodide Thin Films : The color-changing behavior of thin films of nickel(II) iodide has been reported, demonstrating deliquescent chromism. These films can switch between dark and clear states with thermal cycling, suggesting potential applications in smart windows or sensors (Siegler et al., 2019).
Safety And Hazards
Future Directions
MIT physicists have discovered an exotic “multiferroic” state in a material that is as thin as a single layer of atoms . Their observation is the first to confirm that multiferroic properties can exist in a perfectly two-dimensional material . The findings pave the way for developing smaller, faster, and more efficient data-storage devices built with ultrathin multiferroic bits, as well as other new nanoscale structures .
properties
IUPAC Name |
diiodonickel |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2HI.Ni/h2*1H;/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFSQJYRFLQUZKX-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ni](I)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NiI2, I2Ni |
Source
|
| Record name | nickel(II) iodide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Nickel(II)_iodide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.502 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black solid; Hexahydrate: bluish-green crystals that are very deliquescent; [Merck Index] |
Source
|
| Record name | Nickel(II) iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2596 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
124.2 G/100 CC WATER AT 0 °C, 188.2 G/100 CC WATER AT 100 °C, Very soluble in water. |
Source
|
| Record name | NICKEL IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1828 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
5.834 |
Source
|
| Record name | NICKEL IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1828 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Nickel iodide | |
Color/Form |
Iron-black color | |
CAS RN |
13462-90-3 |
Source
|
| Record name | Nickel iodide (NiI2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13462-90-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nickel iodide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013462903 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nickel iodide (NiI2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nickel diiodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.319 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NICKEL IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1828 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
780 °C |
Source
|
| Record name | NICKEL IODIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1828 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Citations
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